Cas no 1030229-79-8 (N-[(4-fluorophenyl)methyl]-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide)

• Product Name: N-[(4-fluorophenyl)methyl]-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide
• CAS No: 1030229-79-8
• MF: C₁₈H₁₆FN₃O₂S
• MW: 357.40194606781
• CID: 6492544
• PubChem ID: 32153453
• Update Time: 2025-05-19

N-[(4-fluorophenyl)methyl]-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1030229-79-8
• Z275039596
• N-[(4-fluorophenyl)methyl]-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide
• EN300-26610181
• AKOS034011213
• N-[(4-fluorophenyl)methyl]-2-(furan-2-yl)-4-methyl-6-methylsulfanylpyrimidine-5-carboxamide

• Inchi： 1S/C18H16FN3O2S/c1-11-15(17(23)20-10-12-5-7-13(19)8-6-12)18(25-2)22-16(21-11)14-4-3-9-24-14/h3-9H,10H2,1-2H3,(H,20,23)
• InChI Key： KNQYBIYJBPKDCE-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(NCC2C=CC(=CC=2)F)=O)C(C)=NC(C2=CC=CO2)=N1

Computed Properties

• Exact Mass: 357.09472610g/mol
• Monoisotopic Mass: 357.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on N-[(4-fluorophenyl)methyl]-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide

N-[(4-fluorophenyl)methyl]-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide: A Comprehensive Overview

The compound N-[(4-fluorophenyl)methyl]-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide, identified by the CAS Registry Number 1030229-79-8, represents a sophisticated organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrimidine derivatives, which have garnered substantial attention in recent years due to their diverse biological activities and structural versatility. The molecule's structure incorporates several functional groups, including a pyrimidine ring, a furan moiety, and a carboxamide group, each contributing to its unique chemical properties.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-cancer agents. The presence of the furan ring in this compound adds an additional layer of complexity, potentially enhancing its ability to interact with biological targets. The methylsulfanyl group further modulates the molecule's electronic properties, making it a promising candidate for various therapeutic applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the preparation of the pyrimidine core, followed by the introduction of the furan and methylsulfanyl groups. The final step involves the formation of the carboxamide bond, which is critical for optimizing the molecule's pharmacokinetic properties. Researchers have explored various synthetic pathways to improve yield and purity, ensuring that the compound meets rigorous quality standards for preclinical testing.

From a pharmacological perspective, this compound has shown remarkable activity in vitro against several cancer cell lines. Its ability to inhibit key enzymes involved in cell proliferation suggests potential applications in oncology. Additionally, studies have demonstrated its selectivity towards specific molecular targets, reducing off-target effects and enhancing its therapeutic index. These findings underscore the importance of this compound as a lead molecule for further drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with its target proteins. Molecular docking studies reveal that the furan moiety plays a critical role in stabilizing interactions within the active site of kinase enzymes. Furthermore, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, aiding in the rational design of analogs with improved potency and bioavailability.

The integration of experimental and computational approaches has significantly accelerated research on this compound. Collaborative efforts between academic institutions and pharmaceutical companies have led to promising results, paving the way for preclinical trials. As research progresses, it is anticipated that this compound will contribute to the development of innovative therapeutic strategies for treating complex diseases such as cancer.

In conclusion, N-[(4-fluorophenyl)methyl]-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide stands as a testament to the ingenuity of modern chemical synthesis and drug discovery. Its unique structure, combined with cutting-edge research methodologies, positions it as a valuable asset in advancing medical science. As ongoing studies continue to unravel its full potential, this compound holds immense promise for addressing unmet clinical needs and improving patient outcomes.